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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties, toxicological profile, and analytical methodologies for the organochlorine insecticide,
(+)-Bromocyclen (CAS 1715-40-8). It is intended to be a valuable resource for researchers,
scientists, and professionals involved in drug development and environmental analysis. This
document includes tabulated quantitative data, detailed experimental protocols, and
visualizations of its mechanism of action and analytical workflows.

Introduction

(+)-Bromocyclen, a member of the cyclodiene class of organochlorine pesticides, has been
historically used as a veterinary insecticide to control ectoparasites in domestic animals.[1][2][3]
Its chemical structure, 5-(bromomethyl)-1,2,3,4,7,7-hexachloro-2-norbornene, imparts
significant chemical stability and lipophilicity, leading to its persistence in the environment and
bioaccumulation in fatty tissues.[4][5] Understanding the properties and biological interactions
of (+)-Bromocyclen is crucial for assessing its environmental impact and potential toxicological
effects.

Chemical and Physical Properties
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(+)-Bromocyclen is a solid at room temperature, appearing as a colorless to pale yellow
substance.[6] It exhibits high solubility in nonpolar organic solvents and has low solubility in
water.[7]

Table 1: Chemical Identifiers for (+)-Bromocyclen

Identifier Value

CAS Number 1715-40-8

Molecular Formula CsHsBrCle

Molecular Weight 393.75 g/mol [8]
5-(bromomethyl)-1,2,3,4,7,7-

IUPAC Name )
hexachlorobicyclo[2.2.1]hept-2-ene[9]
Bromociclen, Bromodan, Alugan, ENT 23393,

Synonyms
SD 2774[9]

InChl Key DAASOABUJRMZAD-UHFFFAOYSA-N[10]

SMILES CIC1=C(Cl)C2(Cl)C(CBr)CC1(ClC2(CI)CI[10]

Table 2: Physical and Chemical Properties of (+)-Bromocyclen

Property Value Reference
Melting Point 77.0 °C (Predicted) [11]

Boiling Point 372.8 °C (Predicted) [7][11]
Density 1.95 g/cm3 (Predicted) [7]

Vapor Pressure 2.0 x 107> mmHg at 25°C [71[11]

LogP (Octanol-Water Partition
o 4.4 [9]
Coefficient)

Table 3: Spectroscopic Data for (+)-Bromocyclen
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Technique Data

Major fragments observed at m/z 359, 357, 283,

Mass Spectrometry 237, 187437 [0]

Spectra available in databases such as the
1H NMR
Human Metabolome Database.[12]

Data available from suppliers of analytical
standards.[13]

13C NMR

Mechanism of Action

The primary mechanism of action for (+)-Bromocyclen, like other cyclodiene insecticides, is
the non-competitive antagonism of the y-aminobutyric acid (GABA) receptor-chloride ionophore
complex in the central nervous system of insects.[14][15] GABA is the primary inhibitory
neurotransmitter in the insect central nervous system. Its binding to the GABAa receptor opens
a chloride ion (CI7) channel, leading to hyperpolarization of the neuronal membrane and
inhibition of nerve impulse transmission.

(+)-Bromocyclen is believed to bind to a site within the chloride channel of the GABAa
receptor, physically blocking the influx of chloride ions.[16] This blockage prevents the inhibitory
action of GABA, leading to a state of hyperexcitability of the central nervous system,
characterized by tremors, convulsions, and ultimately, death of the insect.[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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